1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 1-methyl-4,5-dihydro-3H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C10H12N2O/c1-12-9-5-3-2-4-8(9)6-11-7-10(12)13/h2-5,11H,6-7H2,1H3
• InChI Key: CLQMHMDPQXEVHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CNCC2=CC=CC=C21

Description

1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methyl-2-oxo-1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester (70 mg, 0.25 mmol) in dry DCM (10 mL), was added trifluoroacetic acid (0.75 mL, 3 mL/mmol). The mixture was stirred at r.t. for 1 h. After the completion of the reaction as confirmed by TLC, excess of TFA and DCM were evaporated in vacuo to afford trifluoroacetic acid salt of 1-methyl-1,3,4,5-tetrahydrobenzo[e][1,4]diazepin-2-one (70 mg, 95%) as a gummy solid which was used as such for next coupling.